Cas no 2167712-00-5 (8-(methoxymethyl)-5-oxa-9-azaspiro3.5nonane)

• Product Name: 8-(methoxymethyl)-5-oxa-9-azaspiro3.5nonane
• CAS No: 2167712-00-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6090794
• PubChem ID: 165520091
• Update Time: 2025-07-23

8-(methoxymethyl)-5-oxa-9-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 8-(methoxymethyl)-5-oxa-9-azaspiro3.5nonane
• EN300-1279714
• 8-(methoxymethyl)-5-oxa-9-azaspiro[3.5]nonane
• 2167712-00-5

• Inchi： 1S/C9H17NO2/c1-11-7-8-3-6-12-9(10-8)4-2-5-9/h8,10H,2-7H2,1H3
• InChI Key： SMZAMGQQABUKOR-UHFFFAOYSA-N
• SMILES： O1CCC(COC)NC21CCC2

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 30.5Ų

Additional information on 8-(methoxymethyl)-5-oxa-9-azaspiro3.5nonane

Comprehensive Overview of 8-(methoxymethyl)-5-oxa-9-azaspiro[3.5]nonane (CAS No. 2167712-00-5)

8-(methoxymethyl)-5-oxa-9-azaspiro[3.5]nonane (CAS No. 2167712-00-5) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its spirocyclic framework and methoxymethyl functional group make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders and enzyme modulation, aligning with the growing demand for novel therapeutic agents.

The compound’s molecular architecture features a rare 5-oxa-9-azaspiro[3.5]nonane core, which combines oxygen and nitrogen heteroatoms in a rigid spirocyclic system. This design enhances metabolic stability and binding affinity, critical for high-throughput screening (HTS) applications. Recent studies highlight its utility in developing G-protein-coupled receptor (GPCR) ligands, a hot topic in precision medicine. As the pharmaceutical industry shifts toward fragment-based drug design (FBDD), 2167712-00-5 serves as a valuable scaffold due to its balanced lipophilicity and polarity.

In agrochemicals, 8-(methoxymethyl)-5-oxa-9-azaspiro[3.5]nonane is investigated for its role in pesticide synergism. Its ability to modify enzymatic activity in pests aligns with the global push for sustainable crop protection. With rising interest in green chemistry, this compound’s potential to reduce environmental toxicity positions it as a candidate for next-generation bio-based agrochemicals.

Synthetic routes to CAS No. 2167712-00-5 often involve multicomponent reactions (MCRs) or catalytic cyclization, reflecting trends in atom-economical synthesis. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, a key concern for industrial buyers. The compound’s storage stability under inert conditions further enhances its commercial viability.

Market analysts note increasing patent filings related to 2167712-00-5, particularly in neuropharmacology and catalysis. Its compatibility with continuous flow chemistry systems addresses the industry’s need for scalable processes. As AI-driven molecular docking tools advance, demand for such specialized intermediates is projected to grow, making 8-(methoxymethyl)-5-oxa-9-azaspiro[3.5]nonane a compound of enduring relevance.